![molecular formula C13H19BrN2O3 B6221805 tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate CAS No. 2763758-77-4](/img/no-structure.png)
tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate
Overview
Description
Tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate, or TBBC, is a synthetically produced organic compound known for its wide range of applications in scientific research. TBBC is commonly used as a catalyst in organic synthesis, as well as a reagent in a variety of biochemical and physiological studies. TBBC is also frequently used as a ligand in coordination chemistry and has been employed in numerous studies of metal-organic frameworks (MOFs). In
Scientific Research Applications
TBBC is widely used as a catalyst in organic synthesis. It can be used to catalyze the formation of various organic compounds, such as amines, alcohols, and esters. TBBC is also used as a reagent in a variety of biochemical and physiological studies. For example, it has been used to study the structure and function of enzymes, as well as to investigate the effects of various drugs on cellular processes. Additionally, TBBC has been employed in numerous studies of metal-organic frameworks (tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate) and can be used to modify the properties of these materials.
Mechanism of Action
TBBC acts as a catalyst in organic synthesis by facilitating the formation of covalent bonds between two or more molecules. In the presence of TBBC, two molecules can react with each other to form a new compound. TBBC also acts as a reagent in biochemical and physiological studies, allowing researchers to study the effects of various drugs on cellular processes. Finally, TBBC can be used to modify the properties of metal-organic frameworks (tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate) by altering the structure and composition of these materials.
Biochemical and Physiological Effects
TBBC has been shown to have a wide range of biochemical and physiological effects. In laboratory studies, TBBC has been found to inhibit the activity of enzymes, as well as to alter the structure and function of proteins. Additionally, TBBC has been shown to modulate the activity of various hormones and neurotransmitters. Finally, TBBC has been found to have a variety of effects on cell signaling pathways, including the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of TBBC in laboratory experiments has a number of advantages. TBBC is a relatively inexpensive and easily accessible reagent, making it ideal for use in a variety of research studies. Additionally, TBBC is highly soluble in water, which makes it easy to use in aqueous solutions. Finally, TBBC is non-toxic and has a low vapor pressure, making it safe to use in laboratory settings.
However, there are a few limitations to the use of TBBC in laboratory experiments. TBBC can be difficult to purify, as it has a tendency to form insoluble impurities. Additionally, TBBC is not very stable and can easily decompose in the presence of other compounds. Finally, TBBC can be difficult to handle, as it is highly reactive and can react with other compounds in the reaction mixture.
Future Directions
The future of TBBC in scientific research is promising. TBBC has been used in a variety of studies and has been found to have a wide range of applications. In the future, TBBC could be used to study the effects of various drugs on cellular processes, as well as to develop new catalysts for organic synthesis. Additionally, TBBC could be used to modify the properties of metal-organic frameworks (tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate) and to create new materials with improved properties. Finally, TBBC could be used to develop new methods for the synthesis of complex organic molecules.
Synthesis Methods
TBBC is synthesized through a multi-step process that involves the reaction of tert-butyl bromide with 3-bromopropionyl chloride, followed by the addition of pyridine and N-ethylcarbamate. The reaction is carried out in an aqueous solution and is typically completed within three to four hours. The resulting product is a white solid that can be isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate involves the reaction of tert-butyl carbamate with 6-bromopyridin-2-ol to form tert-butyl N-(6-bromopyridin-2-yloxy)carbamate, which is then reacted with 3-chloropropylamine to form the final product.", "Starting Materials": [ "tert-butyl carbamate", "6-bromopyridin-2-ol", "3-chloropropylamine" ], "Reaction": [ "Step 1: React tert-butyl carbamate with 6-bromopyridin-2-ol in the presence of a base such as potassium carbonate and a solvent such as DMF to form tert-butyl N-(6-bromopyridin-2-yloxy)carbamate.", "Step 2: React tert-butyl N-(6-bromopyridin-2-yloxy)carbamate with 3-chloropropylamine in the presence of a base such as sodium hydride and a solvent such as DMF to form tert-butyl N-{3-[(6-bromopyridin-2-yl)oxy]propyl}carbamate.", "Step 3: Purify the final product using techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2763758-77-4 |
Molecular Formula |
C13H19BrN2O3 |
Molecular Weight |
331.2 |
Purity |
95 |
Origin of Product |
United States |
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